Cas no 145578-66-1 (1,3-Dioxolo[4,5-e][2,1]benzisoxazole(9CI))
145578-66-1 structure
Product Name:1,3-Dioxolo[4,5-e][2,1]benzisoxazole(9CI)
CAS No:145578-66-1
MF:C8H5NO3
MW:163.130202054977
CID:101556
PubChem ID:57348516
Update Time:2025-04-18
1,3-Dioxolo[4,5-e][2,1]benzisoxazole(9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolo[4,5-e][2,1]benzisoxazole(9CI)
- [1,3]dioxolo[4,5-e][2,1]benzoxazole
- [1,3]Dioxolo[4',5':3,4]benzo[1,2-c]isoxazole
- 145578-66-1
- 2H-[1,3]Dioxolo[4,5-e][2,1]benzoxazole
- DTXSID20721649
-
- Inchi: 1S/C8H5NO3/c1-2-7-8(11-4-10-7)5-3-12-9-6(1)5/h1-3H,4H2
- InChI Key: PFQNCWYWZTZKOY-UHFFFAOYSA-N
- SMILES: O1COC2C=CC3C(=CON=3)C1=2
Computed Properties
- Exact Mass: 163.02695
- Monoisotopic Mass: 163.026943022g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 44.5Ų
Experimental Properties
- PSA: 44.49
1,3-Dioxolo[4,5-e][2,1]benzisoxazole(9CI) Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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